Simulating the effect of a triple bond to achieve the shortest main group metal–metal distance in diberyllium complexes: a computational study†
Dalton Transactions Pub Date: 2018-08-21 DOI: 10.1039/C8DT02683A
Abstract
The subject of metal–metal bonding interactions in molecular systems continues to attract research interest. Chromium heretofore has been the only element known to afford metal–metal distances shorter than 1.700 Å in the form of Cr–Cr multiple bonds. In this computational study, the effect of a triple bond on reducing interatomic distances is simulated through forming three non-classical bonding orbitals between two beryllium atoms, thereby realizing the remarkably short Be–Be distances (1.692–1.735 Å) in kinetically stable global minimum species [L → Be2H3 ← L]+ (L = NH3, PH3, and noble gases Ne–Xe). Such diberyllium complexes make promising candidates for experimental realization. In particular, the Be–Be distance of 1.692 Å in [Ne → Be2H3 ← Ne]+ represents the first example of global minimum having a main group metal–metal distance under 1.700 Å. [TEA → Be2H3 ← TEA]+, which contains the bulky triethylamine (TEA) ligands, is designed as a more promising target for synthesis and isolation in condensed states.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 119584-73-5
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CAS no.: 164915-57-5
